Cas no 946291-47-0 (4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 946291-47-0
• MF: C₁₉H₃₂N₂O₂S
• MW: 352.53458404541
• CID: 6305606
• PubChem ID: 16887510
• Update Time: 2025-06-08

4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• AKOS024489988
• F5017-0090
• 4-tert-butyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 946291-47-0
• VU0493507-1
• 4-tert-butyl-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• SR-01000919930
• 4-(tert-butyl)-N-((1-isopropylpiperidin-4-yl)methyl)benzenesulfonamide
• SR-01000919930-1

• Inchi： 1S/C19H32N2O2S/c1-15(2)21-12-10-16(11-13-21)14-20-24(22,23)18-8-6-17(7-9-18)19(3,4)5/h6-9,15-16,20H,10-14H2,1-5H3
• InChI Key： HARMMELBHYMBCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCC1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 352.21844944g/mol
• Monoisotopic Mass: 352.21844944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

4-tert-Butyl-N-{1-(Propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 946291-47-0): A Comprehensive Overview

4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 946291-47-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structure that includes a tert-butyl group, a piperidine ring, and an isopropyl substituent. These structural features contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The chemical structure of 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide can be represented as follows: C₁₈H₃₀N₂O₂S. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The piperidine ring and isopropyl substituent contribute to the compound's overall conformational flexibility and binding affinity to specific receptors.

In recent years, 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide has been studied for its potential as a therapeutic agent in various medical conditions. One of the key areas of interest is its role in modulating central nervous system (CNS) disorders. Research has shown that this compound can interact with specific neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions have led to investigations into its potential use in treating conditions such as depression, anxiety, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the ability of 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide to selectively bind to serotonin transporters (SERT) and dopamine transporters (DAT). This selective binding profile suggests that the compound may have fewer side effects compared to non-selective agents currently used in clinical practice. The researchers also noted that the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are crucial for effective drug delivery.

Beyond its potential in CNS disorders, 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through the modulation of cytokine production and immune cell activation.

In addition to its therapeutic potential, 4-tert-butyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide has been explored for its use as a research tool. Its unique chemical structure and selective binding properties make it valuable for investigating the mechanisms underlying various biological processes. For example, researchers have used this compound to study the role of serotonin and dopamine transporters in synaptic transmission and neuronal function.

The synthesis of 4-tert-butyl-N-{1-(propan-2-y l)piperidin - 4 - ylmethyl }benzene - 1 - sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-(tert-butyl)benzenesulfonyl chloride with N-(1-(isopropyl)piperidin - 4 - ylmethyl)amine. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The safety profile of 4 - tert - but yl - N - { 1 - ( propan - 2 - yl ) p iper idin - 4 - ylmeth yl }be nzene - 1 - sulf onam ide has been extensively evaluated in preclinical studies. These studies have shown that the compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver or kidneys. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4 - tert - but yl - N - { 1 - ( propan - 2 - yl ) p iper idin - 4 - ylmeth yl }be nzene - 1 - sulf onam ide (CAS No. 946291 - 47 - 0) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and selective binding properties make it an attractive candidate for further development as a therapeutic agent for CNS disorders, inflammatory diseases, and other conditions. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.